N-(4-bromo-2-methylphenyl)-8-methyl-4-oxo-4H-pyrido[1,2-a]pyrimidine-3-carboxamide

• IUPAC Name: N-(4-bromo-2-methylphenyl)-8-methyl-4-oxopyrido[1,2-a]pyrimidine-3-carboxamide
• InChI: InChI=1S/C17H14BrN3O2/c1-10-5-6-21-15(7-10)19-9-13(17(21)23)16(22)20-14-4-3-12(18)8-11(14)2/h3-9H,1-2H3,(H,20,22)
• InChI Key: SZMKPZTXEUJOTI-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=NC=C(C(=O)N2C=C1)C(=O)NC3=C(C=C(C=C3)Br)C
• Molecular Formula: C17H14BrN3O2
• Molecular Weight: 372.2 g/mol

Description

“N-(4-bromo-2-methylphenyl)-8-methyl-4-oxo-4H-pyrido[1,2-a]pyrimidine-3-carboxamide” is a complex organic compound. It belongs to the class of compounds known as pyrimidines and pyrimidine derivatives. Pyrimidines are aromatic heterocyclic compounds that consist of two nitrogen atoms and four carbon atoms in a six-membered ring.

Synthesis Analysis

The synthesis of such compounds often involves the use of versatile synthons, such as 3-amino-4-cyano-2-thiophenecarboxamides. These synthons can be heated in formic acid to afford pyrimidin-4-ones. Alternatively, they can react with 2,2,6-trimethyl-4H-1,3-dioxin-4-one (TMD) in xylene to produce β-keto amides. These β-keto amides can then be cyclized to yield pyrimidine-2,4-diones by heating with pyrrolidine in toluene using calcium chloride as a desiccant.

Chemical Reactions Analysis

The chemical reactions involving this compound could include rapid nucleophilic displacement reactions. For instance, 5-bromopyrimidine, a related compound, has been studied for its reactivity under microwave irradiation, where it undergoes direct metallation with lithium diisopropylamide to yield 4-lithio-5-bromopyrimidine.